6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine
Overview
Description
6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine is a chemical compound with the molecular formula C9H10ClNS . It has a molecular weight of 199.7 .
Synthesis Analysis
The synthesis of 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine has been described in various studies . One approach involves starting from (S)- and ®-methyl 2-acetamido-3-(3-chlorophenyl)propanoates as a source of chirality . A one-pot procedure for transesterification and cleavage of the N-acetyl group was developed to prevent racemization during the hydrolysis of the methyl ester group .Molecular Structure Analysis
The InChI code for 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine is 1S/C9H10ClNS/c10-6-1-2-9-7 (5-6)8 (11)3-4-12-9/h1-2,5,8H,3-4,11H2 . This compound contains a total of 23 bonds, including 13 non-H bonds, 6 multiple bonds, 6 aromatic bonds, 2 six-membered rings, 1 ten-membered ring, 1 primary amine (aromatic), and 1 sulfide .Chemical Reactions Analysis
While specific chemical reactions involving 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine are not detailed in the search results, the compound has been used as a building block in the synthesis of other compounds .Physical And Chemical Properties Analysis
The predicted boiling point of 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine is 291.8±40.0 °C . The predicted density is 1.286±0.06 g/cm3 , and the predicted pKa is 8.32±0.20 .Scientific Research Applications
Catalyst for Synthesis of 9-aryl-1,8-dioxo-octahydroxanthenes
This compound has been used as a catalyst for the synthesis of 9-aryl-1,8-dioxo-octahydroxanthenes. This process involves the condensation reaction of dimedone (5,5-dimethylcyclohexane-1,3-dione) and various arylaldehydes .
Catalyst for Synthesis of 4H-pyran, Pyranopyrazole and Pyrazolo[1,2-b]phthalazine Derivatives
It has also been used as a catalyst for the synthesis of 4H-pyran, pyranopyrazole and pyrazolo[1,2-b]phthalazine derivatives. This is achieved through a one-pot multi-component reaction (MCR) in water .
Potential Applications in Medicinal Chemistry
Although not directly related to 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine, it’s worth noting that 3,4-DHPo, a similar compound, has shown potential in medicinal chemistry. It has demonstrated vasorelaxant, anti-HIV, antitumor, antibacterial, and antifungal activities .
properties
IUPAC Name |
6-chloro-3,4-dihydro-2H-thiochromen-4-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNS/c10-6-1-2-9-7(5-6)8(11)3-4-12-9/h1-2,5,8H,3-4,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVOPBIDNAGCFIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSC2=C(C1N)C=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601238755 |
Source
|
| Record name | 6-Chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601238755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine | |
CAS RN |
901273-37-8 |
Source
|
| Record name | 6-Chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=901273-37-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601238755 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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